Cas no 2803860-25-3 (3-(((9H-Fluoren-9-YL)methoxy)carbonyl)-5-cyclobutyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acid)

• Product Name: 3-(((9H-Fluoren-9-YL)methoxy)carbonyl)-5-cyclobutyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acid
• CAS No: 2803860-25-3
• MF: C₂₆H₂₇NO₄
• MW: 417.49688744545
• CID: 6418505
• PubChem ID: 165661692
• Update Time: 2025-06-14

3-(((9H-Fluoren-9-YL)methoxy)carbonyl)-5-cyclobutyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclobutyl-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[3.1.1]heptane-1-carboxylic acid
• EN300-37419415
• AT39386
• 2803860-25-3
• 3-(((9H-FLUOREN-9-YL)METHOXY)CARBONYL)-5-CYCLOBUTYL-3-AZABICYCLO[3.1.1]HEPTANE-1-CARBOXYLIC ACID
• 3-(((9H-Fluoren-9-YL)methoxy)carbonyl)-5-cyclobutyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acid

• Inchi： 1S/C26H27NO4/c28-23(29)26-13-25(14-26,17-6-5-7-17)15-27(16-26)24(30)31-12-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-4,8-11,17,22H,5-7,12-16H2,(H,28,29)
• InChI Key： BCDVWCZJACZPQY-UHFFFAOYSA-N
• SMILES： OC(C12CN(C(=O)OCC3C4C=CC=CC=4C4C=CC=CC3=4)CC(C3CCC3)(C1)C2)=O

Computed Properties

• Exact Mass: 417.19400834g/mol
• Monoisotopic Mass: 417.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(((9H-Fluoren-9-YL)methoxy)carbonyl)-5-cyclobutyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acid

Research Brief on 3-(((9H-Fluoren-9-YL)methoxy)carbonyl)-5-cyclobutyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acid (CAS: 2803860-25-3)

The compound 3-(((9H-Fluoren-9-YL)methoxy)carbonyl)-5-cyclobutyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acid (CAS: 2803860-25-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, is of particular interest due to its potential applications in peptide synthesis and drug discovery. The unique 3-azabicyclo[3.1.1]heptane scaffold, combined with a cyclobutyl substituent, offers a promising framework for the development of novel bioactive molecules.

Recent studies have focused on the synthesis and characterization of this compound, with an emphasis on its role as a building block for peptidomimetics and small-molecule therapeutics. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS), and its presence in this molecule suggests utility in the preparation of complex peptides or peptide-like compounds. Researchers have explored its reactivity and compatibility with standard peptide coupling conditions, highlighting its potential for incorporation into larger molecular architectures.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of this compound as a precursor for the development of protease inhibitors. The rigid bicyclic structure was found to impart significant conformational constraints, which are valuable for targeting enzyme active sites with high specificity. The cyclobutyl group was shown to enhance binding affinity through hydrophobic interactions, while the carboxylic acid functionality allowed for further derivatization or conjugation.

Another key area of research involves the compound's potential in central nervous system (CNS) drug discovery. The 3-azabicyclo[3.1.1]heptane core is structurally similar to some neuroactive compounds, and recent in vitro studies have demonstrated its ability to cross the blood-brain barrier (BBB). This property, combined with its synthetic versatility, makes it a candidate for the development of new neurotherapeutics.

From a synthetic chemistry perspective, recent advances have improved the scalability of producing this compound. A 2024 patent application describes an optimized route that increases yield while reducing the use of hazardous reagents. This development is particularly important for potential industrial applications, as it addresses one of the main challenges in working with complex bicyclic structures.

Looking forward, researchers anticipate that this compound will play an important role in fragment-based drug discovery (FBDD). Its combination of rigidity and functional group diversity makes it an attractive starting point for the development of focused libraries. Several pharmaceutical companies have included derivatives of this structure in their screening collections, and preliminary results suggest promising activity against various biological targets.

In conclusion, 3-(((9H-Fluoren-9-YL)methoxy)carbonyl)-5-cyclobutyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acid represents a versatile and pharmacologically relevant scaffold with multiple potential applications in drug discovery. Ongoing research continues to explore its full potential, particularly in the areas of peptide mimicry and CNS-targeted therapeutics. The compound's unique structural features and recent synthetic improvements position it as a valuable tool for medicinal chemistry programs.